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Compound of Interest

Compound Name: 4-amino-2,3,5-trimethylphenol

Cat. No.: B046268

An In-depth Technical Guide to 4-amino-2,3,5-
trimethylphenol

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and analysis of 4-amino-2,3,5-trimethylphenol. The information is
intended for researchers, scientists, and professionals in the field of drug development and fine
chemical synthesis.

Core Properties of 4-amino-2,3,5-trimethylphenol

4-amino-2,3,5-trimethylphenol is a polysubstituted aminophenol with the chemical formula
CoH13NO.[1] Its structure, featuring a hydroxyl group and an amino group on a trimethylated
benzene ring, makes it a valuable intermediate in organic synthesis.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-amino-2,3,5-trimethylphenol is
presented in the table below. These properties are crucial for its handling, storage, and
application in various chemical reactions.
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Property Value Source
Molecular Formula CoH13NO [1]
Molecular Weight 151.21 g/mol [1]
Melting Point 152-153 °C
Boiling Point 306.2 £ 30.0 °C (Predicted)
Density 1.088 + 0.06 g/cm? (Predicted)
pKa 10.82 + 0.28 (Predicted)
Not explicitly stated, but likely
Appearance a solid at room temperature
given the melting point.
While specific quantitative data
is limited, its precursor, 2,3,5-
trimethylphenol, is soluble in
alcohol and dimethyl sulfoxide
(DMSO0), with a water solubility
. of 762 mg/L at 25°C. The
Solubility [2]

presence of the polar amino
and hydroxyl groups in 4-
amino-2,3,5-trimethylphenol
would likely increase its
polarity and may affect its
solubility profile.

Synthesis of 4-amino-2,3,5-trimethylphenol

The primary synthetic route to 4-amino-2,3,5-trimethylphenol involves a two-step process

starting from 2,3,5-trimethylphenol: nitration followed by reduction.

2,3,5-Trimethylphenol

Reduction
€.g., Hz, Pd/C or Sn/HCI

Nitration
e.9., HNOs, H2S04,

4-Nitro-2,3,5-trimethylphenol 4-Amino-2,3,5-trimethylphenol
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Caption: Synthetic pathway of 4-amino-2,3,5-trimethylphenol.

Experimental Protocol: Synthesis

The following is a representative experimental protocol for the synthesis of 4-amino-2,3,5-
trimethylphenol.

Step 1: Nitration of 2,3,5-trimethylphenol

o Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, a dropping funnel,
and a thermometer, dissolve 2,3,5-trimethylphenol in a suitable solvent such as glacial acetic
acid.

e Cooling: Cool the solution to 0-5 °C in an ice bath.

» Addition of Nitrating Agent: Slowly add a nitrating mixture (e.g., a mixture of concentrated
nitric acid and concentrated sulfuric acid) dropwise to the cooled solution while maintaining
the temperature below 10 °C.

e Reaction: After the addition is complete, allow the reaction mixture to stir at room
temperature for a specified time (e.g., 2-4 hours) to ensure complete nitration.

o Work-up: Pour the reaction mixture into ice-water to precipitate the product, 4-nitro-2,3,5-
trimethylphenol.

 Purification: Collect the precipitate by filtration, wash with cold water until the washings are
neutral, and dry. The crude product can be further purified by recrystallization from a suitable
solvent like ethanol.

Step 2: Reduction of 4-nitro-2,3,5-trimethylphenol

e Reaction Setup: In a round-bottom flask, suspend the synthesized 4-nitro-2,3,5-
trimethylphenol in a suitable solvent such as ethanol or acetic acid.

» Addition of Reducing Agent: Add a reducing agent. Common methods include:
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o Catalytic Hydrogenation: Use a catalyst such as palladium on carbon (Pd/C) and subject
the mixture to a hydrogen atmosphere.

o Metal/Acid Reduction: Add a metal such as tin (Sn) or iron (Fe) followed by the slow
addition of a strong acid like hydrochloric acid (HCI).

o Reaction: Stir the mixture at room temperature or with gentle heating until the reaction is
complete, which can be monitored by thin-layer chromatography (TLC).

o Work-up:
o For catalytic hydrogenation, filter off the catalyst.

o For metal/acid reduction, neutralize the excess acid with a base (e.g., NaOH or NaHCO:s)
and extract the product with an organic solvent.

 Purification: Remove the solvent under reduced pressure. The crude 4-amino-2,3,5-
trimethylphenol can be purified by recrystallization.

Analytical Methodologies

The purity and identity of 4-amino-2,3,5-trimethylphenol are typically assessed using
chromatographic and spectroscopic techniques.
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Caption: General workflow for the analysis of 4-amino-2,3,5-trimethylphenol.

High-Performance Liquid Chromatography (HPLC)

HPLC is a common technique for assessing the purity of 4-amino-2,3,5-trimethylphenol.
Column: A reversed-phase C18 column is typically suitable.

Mobile Phase: A gradient or isocratic mixture of a buffered aqueous solution (e.g., phosphate
buffer) and an organic solvent like acetonitrile or methanol. The pH of the mobile phase can
be adjusted to control the ionization of the amino and hydroxyl groups, thereby influencing
retention time.

Detector: A UV detector set at a wavelength where the compound exhibits strong
absorbance.

Temperature: The column is usually maintained at a constant temperature to ensure
reproducible results.
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Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS can be used for the identification and quantification of 4-amino-2,3,5-trimethylphenol.

Column: A capillary column with a non-polar or medium-polarity stationary phase is generally
used.

Carrier Gas: Helium or hydrogen is typically used as the carrier gas.

Injection: A split/splitless injector is commonly employed.

Temperature Program: A temperature gradient is used to ensure good separation of the
analyte from any impurities.

Detector: A mass spectrometer provides both qualitative (mass spectrum) and quantitative
(peak area) data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are essential for the structural elucidation and confirmation of

the identity of 4-amino-2,3,5-trimethylphenol. The spectra would show characteristic signals

for the aromatic protons, the methyl groups, and the protons of the amino and hydroxyl groups.

Applications in Drug Development and Research

4-amino-2,3,5-trimethylphenol serves as a key building block in the synthesis of more

complex molecules with potential therapeutic applications.

Synthesis of SUN N8075: It is a crucial reactant in the synthesis of SUN N8075, a compound
that has been investigated as a dual sodium and calcium channel blocker with antioxidant
properties.[3]

Precursor to Tocopheramine Analogues: This compound is also utilized as a precursor in the
synthesis of tocopheramine analogues. Tocopheramines, which are amino analogues of
tocopherols (vitamin E), are of interest for their potent antioxidant and potential anti-cancer
activities.[3]
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The presence of reactive amino and hydroxyl groups, along with the specific substitution
pattern on the aromatic ring, makes 4-amino-2,3,5-trimethylphenol a versatile intermediate
for the development of novel pharmaceutical agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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